Cas no 137895-52-4 (Carbamic acid, [2-[(4-fluorophenyl)amino]-2-oxoethyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-[(4-fluorophenyl)amino]-2-oxoethyl]-,1,1-dimethylethyl ester
• CAS No: 137895-52-4
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 1255707
• PubChem ID: 10706998
• Update Time: 2025-04-20

Carbamic acid, [2-[(4-fluorophenyl)amino]-2-oxoethyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[(4-fluorophenyl)amino]-2-oxoethyl]-,1,1-dimethylethyl ester
• N-(tert-butoxycarbonyl)-N1-(4-fluorophenyl)glycinamide
• tert-butyl N-{[(4-fluorophenyl)carbamoyl]methyl}carbamate
• AKOS008864987
• BS-4883
• SCHEMBL5864434
• tert-butyl N-[2-(4-fluoroanilino)-2-oxoethyl]carbamate
• tert-butylN-{[(4-fluorophenyl)carbamoyl]methyl}carbamate
• 137895-52-4

• Inchi： 1S/C13H17FN2O3/c1-13(2,3)19-12(18)15-8-11(17)16-10-6-4-9(14)5-7-10/h4-7H,8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： YAPXLKXBUCBBRK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 268.12241
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43